Cas no 872455-83-9 (3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one)

• Product Name: 3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one
• CAS No: 872455-83-9
• MF: C₂₂H₂₄N₂O₄S
• MW: 412.501964569092
• CID: 5455295
• PubChem ID: 2674668
• Update Time: 2025-05-24

3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-methoxyphenyl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]prop-2-en-1-one
• 872455-83-9
• EN300-26590930
• 3-(2-methoxyphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one
• Z29528741
• AKOS001168981
• 3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one

• Inchi： 1S/C22H24N2O4S/c1-28-21-10-6-5-9-20(21)11-12-22(25)23-14-16-24(17-15-23)29(26,27)18-13-19-7-3-2-4-8-19/h2-13,18H,14-17H2,1H3
• InChI Key： XCCDOMYKVXBFIK-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1)(=O)C=CC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 412.14567842g/mol
• Monoisotopic Mass: 412.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.8±65.0 °C(Predicted)
• pka: -1.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one

Recent Advances in the Study of 3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one (CAS: 872455-83-9)

The compound 3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one (CAS: 872455-83-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a methoxyphenyl group and a piperazinyl sulfonyl moiety. These structural elements are believed to contribute to its bioactivity, particularly in modulating key signaling pathways involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling, a pathway critical in inflammatory responses and tumorigenesis.

In terms of synthesis, researchers have optimized the production of 3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one through a multi-step process involving palladium-catalyzed cross-coupling reactions. The yield and purity of the compound have been significantly improved, as reported in a recent Organic Process Research & Development article. These advancements are crucial for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that the compound possesses promising anti-inflammatory and anticancer properties. In vitro studies using human cell lines have shown that it effectively reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated cytotoxic effects on various cancer cell lines, including breast and lung cancer, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing novel therapeutics.

Mechanistic studies have further elucidated that the compound's activity is mediated through the inhibition of key kinases and transcription factors. For instance, it has been shown to suppress the phosphorylation of IκBα, thereby preventing the nuclear translocation of NF-κB. This mechanism aligns with its observed anti-inflammatory and anticancer effects. Moreover, molecular docking studies have provided insights into the compound's binding interactions with target proteins, offering a structural basis for future drug design efforts.

Despite these promising results, challenges remain in the development of 3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties while maintaining its bioactivity.

In conclusion, 3-(2-Methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and multifaceted biological activities make it a valuable subject for continued research. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical development to assess its therapeutic potential in vivo.